Cas no 97382-92-8 (3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride)

• Product Name: 3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride
• CAS No: 97382-92-8
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD23144296
• CID: 4667759
• PubChem ID: 70348836
• Update Time: 2025-06-09

3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride
• 3-Phenyl-2,5-dihydro-1H-pyrrole HCl
• 3-phenyl-2,5-dihydro-1H-pyrrole;hydrochloride
• F52289
• 1H-Pyrrole, 2,5-dihydro-3-phenyl-, hydrochloride (1:1)
• 1H-Pyrrole, 2,5-dihydro-3-phenyl-, hydrochloride (9CI)

• MDL： MFCD23144296
• Inchi： 1S/C10H11N.ClH/c1-2-4-9(5-3-1)10-6-7-11-8-10;/h1-6,11H,7-8H2;1H
• InChI Key： MYOUFNNNWFUJJZ-UHFFFAOYSA-N
• SMILES： Cl.C1C=CC(C2CNCC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Topological Polar Surface Area: 12

3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride

Introduction to 3-Phenyl-2,5-dihydro-1H-pyrrole Hydrochloride (CAS No. 97382-92-8)

3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride (CAS No. 97382-92-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing a nitrogen atom. The addition of a phenyl group and the presence of a hydrochloride salt contribute to its distinct chemical and biological characteristics.

The molecular structure of 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride consists of a pyrrole ring with a phenyl substituent at the 3-position and a hydrogen atom at the 5-position. The hydrochloride salt form ensures better solubility in aqueous media, making it suitable for various biological assays and pharmaceutical applications. This compound has been studied for its potential as a lead molecule in drug discovery, particularly in the development of novel therapeutics for neurological disorders and cancer.

Recent research has highlighted the importance of 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride in modulating specific biological pathways. For instance, studies have shown that this compound can interact with certain receptors and enzymes, leading to therapeutic effects. One notable area of research is its potential as an inhibitor of specific protein kinases, which are key players in signal transduction pathways involved in cell proliferation and survival. By targeting these kinases, 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride may offer new avenues for treating diseases characterized by uncontrolled cell growth.

In addition to its potential as a kinase inhibitor, 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to protect neurons from damage could be crucial in developing therapies that slow down or halt the progression of these debilitating conditions.

The pharmacokinetic properties of 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further development into clinical trials.

Clinical trials are an essential step in translating laboratory findings into practical medical applications. While 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride is still in the early stages of clinical evaluation, preliminary results have been promising. Phase I trials have demonstrated its safety and tolerability at various dose levels, paving the way for more advanced studies to assess its efficacy in treating specific diseases.

The synthesis of 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride involves several well-established chemical reactions. One common approach is the cyclization of an appropriate precursor molecule followed by the introduction of the phenyl group and subsequent conversion to the hydrochloride salt form. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, ensuring consistent quality for research and development purposes.

In conclusion, 3-Phenyl-2,5-dihydro-1H-pyrrole hydrochloride (CAS No. 97382-92-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead molecule for developing novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the future landscape of drug discovery.